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Compound of Interest

Compound Name: Sodium hydroxymethanesulfonate

Cat. No.: B033375 Get Quote

Sodium Hydroxymethanesulfonate: A
Comprehensive Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of sodium
hydroxymethanesulfonate, a versatile chemical compound with applications across various

scientific disciplines. This document consolidates its nomenclature, chemical properties, and

critically reviews its applications with a focus on experimental methodologies.

Synonyms and Alternative Names
Sodium hydroxymethanesulfonate is known by a variety of names in scientific literature and

commercial contexts. A comprehensive list of these synonyms is provided below to aid in

literature searches and material identification.
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Synonym CAS Number Molecular Formula Source

Formaldehyde

Sodium Bisulfite
870-72-4 CH₃NaO₄S

[1][2][3][4][5][6][7][8][9]

[10][11][12][13]

Sodium

Formaldehyde

Bisulfite Adduct

870-72-4 CH₃NaO₄S [4][11]

Hydroxymethanesulfo

nic Acid Sodium Salt
870-72-4 CH₃NaO₄S [1][2][13][14]

Sodium

Hydroxymethylsulfona

te

870-72-4 CH₃NaO₄S [1][4][6][11]

Monosodium

Hydroxymethanesulfo

nate

870-72-4 CH₃NaO₄S [1][4][6]

Formaldehyde Sulfite

Sodium Salt
870-72-4 CH₃NaO₄S [3][6]

Formbis 870-72-4 CH₃NaO₄S [1][3][6]

Sodium

Hydroxymethanesulph

onate

870-72-4 CH₃NaO₄S [5][6]

Methanesulfonic acid,

1-hydroxy-, sodium

salt (1:1)

870-72-4 CH₃NaO₄S [4][15]

Physicochemical Properties
A summary of the key physicochemical properties of sodium hydroxymethanesulfonate is

presented below.
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Property Value Source

Molecular Weight 134.09 g/mol [1][6][9]

Appearance White solid/powder [1][16]

Melting Point 200-202 °C (decomposes) [1][16]

Solubility in Water 800 g/L (20 °C) [16][17]

Solubility in Other Solvents
Slightly soluble in Methanol

(with heating)
[1][6][17]

Purity (typical) ≥97% [1]

Experimental Protocols and Applications
Sodium hydroxymethanesulfonate is utilized in a range of applications due to its chemical

reactivity. This section details experimental protocols for some of its key uses.

Synthesis of Sodium Hydroxymethanesulfonate
A common laboratory-scale synthesis involves the reaction of formaldehyde with sodium

bisulfite.[5][14]

Materials:

Formaldehyde solution (e.g., 37% in water)

Sodium bisulfite (NaHSO₃) or Sodium metabisulfite (Na₂S₂O₅)[14]

Sodium hydroxide (NaOH) solution (for pH adjustment)

Hydrochloric acid (HCl) solution (for pH adjustment)

Activated charcoal

Ethanol

Distilled water
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Procedure:

In a reaction vessel, combine distilled water and formaldehyde solution.

Cool the mixture to below 15 °C.

Under constant stirring, add sodium bisulfite in batches, controlling the temperature between

60-65 °C for approximately 20 minutes.

Adjust the pH to around 9 with the sodium hydroxide solution.

After the reaction is complete, acidify the solution to a pH of about 3 with hydrochloric acid.

Add activated charcoal for decolorization and filter the solution.

Cool the filtrate and add ethanol to precipitate the sodium hydroxymethanesulfonate.

Allow the solid to stand, then filter, wash with ethanol, and dry to obtain the final product.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.benchchem.com/product/b033375?utm_src=pdf-body
https://experts.nau.edu/en/publications/procedures-for-the-synthesis-and-capping-of-metal-nanoparticles/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Reaction and Purification

Product

Formaldehyde

Reaction
(60-65°C, pH ~9)

Sodium Bisulfite

Acidification
(pH ~3)

Decolorization
(Activated Charcoal)

Precipitation
(with Ethanol)

Sodium Hydroxymethanesulfonate

Click to download full resolution via product page

Application in Water Treatment: Ammonia, Chlorine, and
Chloramine Removal
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Sodium hydroxymethanesulfonate is effective in neutralizing ammonia, free chlorine

(hypochlorites), and combined chlorine (chloramines) in aqueous solutions, including saline

water.[9]

Materials:

Water sample containing ammonia, chlorine, or chloramines.

Sodium hydroxymethanesulfonate solution (e.g., 21.27% in water).[9]

Protocol for Ammonia Neutralization:

A two-part solution can be prepared:

Solution A: 9.525% formaldehyde in water.

Solution B: 33.01% sodium bisulfite in water.

Combine equal portions by weight of Solution A and Solution B.

Add 5 mL of the combined solution per 10 gallons (37.8 liters) of pond water containing 1.0

ppm (1 mg/liter) of free ammonia.[9]

Protocol for Combined Chlorine Neutralization:

Prepare a 21.27% solution of sodium formaldehyde bisulfite in water.

Add 1 teaspoon (approximately 5 mL) per 20 gallons (75.7 liters) of potable water containing

2.0 ppm (2.0 mg/liter) of combined chlorine.[9]

Neutralization Times:

Free Chlorine: 1 to 5 minutes.[9]

Chloramines: 10 to 30 minutes.[9]

Free Ammonia: 12 minutes to 1 hour.[9]
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Application in Organic Synthesis: Separation of
Aldehydes
Sodium hydroxymethanesulfonate is the adduct formed in the reversible reaction between

an aldehyde and sodium bisulfite, which is a classical method for purifying aldehydes.[10][18]

Materials:

Mixture containing an aldehyde and other organic compounds.

Saturated aqueous sodium bisulfite solution.

Methanol or Dimethylformamide (DMF) as a miscible solvent.[18]

Immiscible organic solvent (e.g., 10% ethyl acetate/hexanes).[18]

Deionized water.

Separatory funnel.

General Protocol:

Dissolve the organic mixture in a minimal amount of a miscible solvent (methanol for

aromatic aldehydes, DMF for aliphatic aldehydes).[18]

Transfer the solution to a separatory funnel.

Add saturated aqueous sodium bisulfite solution and shake vigorously for approximately 30

seconds.

Add deionized water and an immiscible organic solvent.

Shake the funnel to partition the non-aldehyde components into the organic layer, leaving the

charged bisulfite adduct in the aqueous layer.

Separate the aqueous and organic layers. The aldehyde can be recovered from the aqueous

layer by basification.[10][18]
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Potential Application as a Reducing Agent
While literature suggests sodium hydroxymethanesulfonate can be used as a reducing

agent for applications such as protein disulfide bond reduction and metallic nanoparticle

synthesis, specific, detailed protocols are not readily available.[1] Researchers should consider

adapting existing protocols that use other reducing agents, with the understanding that

optimization of reaction conditions will be necessary.

For Protein Disulfide Bond Reduction (Conceptual Protocol): Standard protocols for protein

reduction often utilize reagents like dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine

(TCEP).[19][20] A conceptual adaptation for sodium hydroxymethanesulfonate would

involve:

Dissolving the protein in a suitable buffer.

Adding a molar excess of sodium hydroxymethanesulfonate.

Incubating the reaction at a controlled temperature and pH to facilitate the reduction of

disulfide bonds.

Monitoring the extent of reduction using analytical techniques such as mass spectrometry.

For Metallic Nanoparticle Synthesis (Conceptual Protocol): The synthesis of metallic

nanoparticles typically involves the reduction of a metal salt precursor in the presence of a

stabilizing agent.[3][4][5][6][7][8][12][14][15][17][18][20][21][22][23][24][25][26] A conceptual

protocol using sodium hydroxymethanesulfonate as the reducing agent could be:

Preparing a solution of the metal precursor (e.g., silver nitrate for silver nanoparticles).

Adding a stabilizing agent (e.g., sodium citrate).

Introducing a solution of sodium hydroxymethanesulfonate to initiate the reduction of the

metal ions.

Controlling reaction parameters such as temperature and stirring rate to influence

nanoparticle size and morphology.
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Characterizing the resulting nanoparticles using techniques like UV-Vis spectroscopy and

transmission electron microscopy.

Signaling Pathway Involvement
Current scientific literature does not provide direct evidence for the involvement of sodium
hydroxymethanesulfonate in specific cellular signaling pathways. A search for related terms

identified a study on "sodium houttuyfonate," a different compound, which was shown to inhibit

the MAPKs/NF-κB signaling pathways.[1] It is crucial for researchers not to conflate the

biological activities of these two distinct chemical entities.

Analytical Methods for Quantification
Several analytical techniques are employed for the quantification of sodium
hydroxymethanesulfonate, particularly in environmental and atmospheric samples where it is

referred to as hydroxymethanesulfonate (HMS).

Analytical Technique Key Considerations Detection Limit Source

Ion Chromatography

(IC)

Eluent pH is critical to

prevent conversion to

sulfate. Separation

from sulfate can be

challenging.

- [16][27]

Ion-Pair High-

Performance Liquid

Chromatography

(HPLC)

Can effectively

separate from sulfite

and sulfate.

<1 µM [1]

Capillary

Electrophoresis (CE)

High sensitivity and

resolution for sulfur

species.

0.4 µM [1]

Single-Particle Mass

Spectrometry (SPMS)

Real-time analysis of

individual aerosol

particles.

- [1]
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Conclusion
Sodium hydroxymethanesulfonate is a chemical with a well-defined set of synonyms and

established applications in synthesis and purification. While its role as a reducing agent in

proteomics and nanotechnology is plausible, the lack of specific, validated protocols in the

current literature highlights an area for future research and development. The information

provided in this guide serves as a foundational resource for scientists and professionals

working with or considering the use of this compound in their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sodium houttuyfonate inhibits inflammation by blocking the MAPKs/NF-κB signaling
pathways in bovine endometrial epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

2. protocols.io [protocols.io]

3. Synthesis of silver nanoparticles: chemical, physical and biological methods - PMC
[pmc.ncbi.nlm.nih.gov]

4. education.mrsec.wisc.edu [education.mrsec.wisc.edu]

5. experts.nau.edu [experts.nau.edu]

6. DSpace [cora.ucc.ie]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b033375?utm_src=pdf-body-img
https://www.benchchem.com/product/b033375?utm_src=pdf-body
https://www.benchchem.com/product/b033375?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/25935757/
https://pubmed.ncbi.nlm.nih.gov/25935757/
https://www.protocols.io/view/synthesis-of-silver-nanoparticles-civjue4n.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4326978/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4326978/
https://education.mrsec.wisc.edu/synthesis-of-silver-nanoparticles-nabh4/
https://experts.nau.edu/en/publications/procedures-for-the-synthesis-and-capping-of-metal-nanoparticles/
https://cora.ucc.ie/bitstreams/e7d326d0-af05-4c12-967a-e7e8a641bd51/download
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. experts.nau.edu [experts.nau.edu]

8. mdpi.com [mdpi.com]

9. cellular-protein-chemistry.nl [cellular-protein-chemistry.nl]

10. Sensitive quantitative analysis of disulfide bonds in polypeptides and proteins - PubMed
[pubmed.ncbi.nlm.nih.gov]

11. Automated proteomic sample preparation: The key component for high throughput and
quantitative mass spectrometry analysis - PMC [pmc.ncbi.nlm.nih.gov]

12. researchgate.net [researchgate.net]

13. Natural products targeting the MAPK-signaling pathway in cancer: overview - PMC
[pmc.ncbi.nlm.nih.gov]

14. researchgate.net [researchgate.net]

15. Synthesis of Silver Nanoparticles [protocols.io]

16. researchgate.net [researchgate.net]

17. apps.dtic.mil [apps.dtic.mil]

18. ymerdigital.com [ymerdigital.com]

19. biocompare.com [biocompare.com]

20. Synthesis and Characterization of Nanomaterials for Biomedical Applications
[ouci.dntb.gov.ua]

21. Journal of Nano- and Electronic Physics [jnep.sumdu.edu.ua]

22. SOP for Synthesis of Gold Nanoparticles in Organic Solvent - UniTechLink Inc.
[unitechlink.com]

23. revistacientifica.upap.edu.py [revistacientifica.upap.edu.py]

24. mdpi.com [mdpi.com]

25. researchgate.net [researchgate.net]

26. mdpi.com [mdpi.com]

27. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Synonyms and alternative names for sodium
hydroxymethanesulfonate in literature.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033375#synonyms-and-alternative-names-for-
sodium-hydroxymethanesulfonate-in-literature]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 13 Tech Support

https://experts.nau.edu/en/publications/procedures-for-the-synthesis-and-capping-of-metal-nanoparticles-2/
https://www.mdpi.com/2673-4532/4/2/20
http://cellular-protein-chemistry.nl/wp-content/uploads/2018/08/088-Braakman-CCPS-17.pdf
https://pubmed.ncbi.nlm.nih.gov/6547275/
https://pubmed.ncbi.nlm.nih.gov/6547275/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10339360/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10339360/
https://www.researchgate.net/publication/337762891_Preparation_and_Characterization_of_Nanoparticulate_Drug_Delivery_System_for_Naproxen_Sodium_Using_Various_Desolvating_Agents
https://pmc.ncbi.nlm.nih.gov/articles/PMC10776710/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10776710/
https://www.researchgate.net/figure/The-protocol-for-gold-nanoparticle-synthesis-based-on-the-confinement-of-HAuCl4-salt_fig8_44849472
https://www.protocols.io/view/synthesis-of-silver-nanoparticles-q26g7yywkgwz/v2
https://www.researchgate.net/publication/245395213_A_Practical_Protocol_for_the_Reduction_of_Disulfide_Bonds_in_Proteins_Prior_to_Analysis_by_Mass_Spectrometry
https://apps.dtic.mil/sti/pdfs/ADA590860.pdf
https://ymerdigital.com/uploads/YMER230935.pdf
https://www.biocompare.com/Editorial-Articles/584933-Tips-and-Tricks-for-Proteomic-Sample-Preparation/
https://ouci.dntb.gov.ua/en/works/73QXvnXl/
https://ouci.dntb.gov.ua/en/works/73QXvnXl/
https://jnep.sumdu.edu.ua/en/full_article/3673
https://unitechlink.com/product/synthesis-of-gold-nanoparticles-organic-solvent/
https://unitechlink.com/product/synthesis-of-gold-nanoparticles-organic-solvent/
https://revistacientifica.upap.edu.py/index.php/revistacientifica/article/view/19
https://www.mdpi.com/1420-3049/28/13/4932
https://www.researchgate.net/publication/254501455_Synthesis_of_SnS2_nanoparticles_by_a_surfactant-mediated_hydrothermal_method_and_their_characterization
https://www.mdpi.com/2076-3417/11/6/2598
https://www.mdpi.com/1422-0067/24/6/5350
https://www.benchchem.com/product/b033375#synonyms-and-alternative-names-for-sodium-hydroxymethanesulfonate-in-literature
https://www.benchchem.com/product/b033375#synonyms-and-alternative-names-for-sodium-hydroxymethanesulfonate-in-literature
https://www.benchchem.com/product/b033375#synonyms-and-alternative-names-for-sodium-hydroxymethanesulfonate-in-literature
https://www.benchchem.com/product/b033375#synonyms-and-alternative-names-for-sodium-hydroxymethanesulfonate-in-literature
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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